13(R),14(R)-epoxy Fluprostenol isopropyl ester
Overview
Description
Fluprostenol isopropyl ester is a potent F-series prostaglandin receptor agonist prodrug that finds clinical use as an ocular hypotensive agent for the treatment of glaucoma. 13,14-epoxy Fluprostenol isopropyl ester is an impurity generated in the production of fluprostenol isopropyl ester. This product is a chiral enantiomer of the epoxide. The pharmacology of 13(R),14(R)-epoxy fluprostenol isopropyl ester has not been studied extensively to date.
Scientific Research Applications
Epoxy Resin Applications
Enhanced Mechanical and Thermal Properties : Epoxy resins, due to their mechanical robustness, thermal stability, and chemical resistance, are extensively researched and applied in fields like aerospace, automotive, and construction. Research activities focus on techniques to improve the fracture resistance of epoxy resins by incorporating inorganic nanoparticles like titanium dioxide, alumina, and silica. These enhancements make epoxy nanocomposites a promising alternative to metal-based materials with applications in optoelectronic devices, semiconductor devices, and other multifunctional materials (Pinto, Bernardo, Amaro, & Lopes, 2015).
Corrosion Protective Coatings : Epoxy-based nanocomposite coatings are widely studied for their corrosion protection properties. The addition of various polymers and nanofillers to the epoxy matrix modifies the nanocomposite morphology and enhances the development of a passive layer at the metal/polymer interface, acting as a physical barrier against corrosive ions. These properties are crucial for applications in aerospace, automotive, and construction industries (Ayesha Kausar, 2020).
High-Performance Insulation and Packaging : Epoxy nanocomposites have shown potential in high-voltage insulation applications due to their improved dielectric breakdown strength and reduced complex permittivity. The careful control of nanoparticle dispersion in the polymer matrix is crucial for attaining these properties, making these materials suitable for use in nanodielectrics, microelectromechanical systems, and electronic packaging (Adnan et al., 2018).
Biodegradable Materials : The use of natural fillers in epoxy compositions has garnered attention due to their sustainability, low cost, and environmental benefits. These materials, including post-agricultural waste powders and various natural fibers, contribute to the development of partially biodegradable polymers. These polymers have applications in various industries due to their good thermomechanical properties, biodegradability, and cost-effectiveness (Sienkiewicz, Dominic, & Parameswaranpillai, 2022).
properties
Product Name |
13(R),14(R)-epoxy Fluprostenol isopropyl ester |
|---|---|
Molecular Formula |
C26H35F3O7 |
Molecular Weight |
516.6 |
InChI |
InChI=1S/C26H35F3O7/c1-15(2)35-22(33)11-6-4-3-5-10-18-19(30)13-20(31)23(18)25-24(36-25)21(32)14-34-17-9-7-8-16(12-17)26(27,28)29/h3,5,7-9,12,15,18-21,23-25,30-32H,4,6,10-11,13-14H2,1-2H3/b5-3-/t18-,19-,20+,21-,23+,24+,25+/m0/s1 |
InChI Key |
BGPCWSPTSAFVAF-IKUHNQMRSA-N |
SMILES |
O[C@H]1C[C@@H](O)[C@]([H])([C@@H]2[C@H](O2)[C@@H](O)COC3=CC(C(F)(F)F)=CC=C3)[C@H]1C/C=CCCCC(OC(C)C)=O |
synonyms |
Epoxy Derivative 1; 13(R),14(R)-epoxy Travoprost |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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